5'-chlorospiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one

• IUPAC Name: 5'-chlorospiro[1,3-dioxane-2,3'-1H-indole]-2'-one
• InChI: InChI=1S/C11H10ClNO3/c12-7-2-3-9-8(6-7)11(10(14)13-9)15-4-1-5-16-11/h2-3,6H,1,4-5H2,(H,13,14)
• InChI Key: YKDCEDSHOJCCFF-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(C3=C(C=CC(=C3)Cl)NC2=O)OC1
• Molecular Formula: C11H10ClNO3
• DSSTOX Substance ID: DTXSID801324364
• Molecular Weight: 239.65 g/mol
• Solubility: 3.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 853902-11-1

Description

5'-chlorospiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a spirolactone derivative of indole and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 5'-chlorospiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one is not fully understood. However, studies have suggested that the compound may act by inhibiting the activity of enzymes involved in cancer cell growth and viral replication. It has been shown to inhibit the activity of topoisomerase I and II, which are enzymes involved in DNA replication and transcription. The compound has also been found to inhibit the activity of proteases, which are enzymes involved in viral replication.
Biochemical and Physiological Effects:
5'-chlorospiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, which is a programmed cell death mechanism. The compound has also been found to inhibit cell proliferation and migration. In addition, it has been shown to modulate the expression of various genes involved in cancer cell growth and viral replication.

Advantages and Limitations for Lab Experiments

5'-chlorospiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. The compound has also been found to exhibit potent anticancer and antiviral activities, which makes it a promising candidate for further research. However, the compound has some limitations. It has been found to be cytotoxic at high concentrations, which may limit its use in in vivo studies.

Future Directions

There are several future directions for the research on 5'-chlorospiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one. One direction is to further investigate the mechanism of action of the compound. This will help to identify the specific targets of the compound and the pathways involved in its activity. Another direction is to explore the potential use of the compound in combination with other anticancer or antiviral agents. This may enhance the efficacy of the compound and reduce its cytotoxicity. Finally, further studies are needed to evaluate the safety and efficacy of the compound in in vivo models.

Scientific Research Applications

5'-chlorospiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer, antiviral, and anti-inflammatory activities. The compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. It has also been found to inhibit the replication of the hepatitis C virus and the human immunodeficiency virus (HIV).

Synthesis routes and methods

Procedure details

A mixture of 5-chloroisatin (5.00 g, 27.5 mmol), p-toluenesulfonic acid monohydrate (1.05 g, 5.5 mmol, 0.2 mole %) and 1,3 propanediol (6.04 mL, 83 mmol, 3 eq) in benzene (535 mL) was refluxed with a Dean Stark Trap for 7.5 hr. After cooling to room temperature the solution was decanted from the reaction mixture and concentrated The residue was washed with sat. aq. NaHCO3 (2×), brine (1×), dried over Na2SO4, filtered and concentrated. The crude product was purified on Biotage KP silica gel eluting with 70/30 Petroleum ether/EtOAc to give the title compound as a pale yellow solid (4.77 g, 72.5% ). A portion was dried at 42° C. in vacuo to give the analytically pure sample. Anal: Calc'd for C11H10ClNO3: C, 55.13; H, 4.21; N, 5.84. Found: C, 55.31; H, 4.34; N, 5.78. NMR (300 Mz, DMSO-d6): consistent. IR: consistent. MS: (ES−) m/z 238 [M−H]; one Cl pattern observed, consistent. m.p.: 184-185° C.